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Compound of Interest

Compound Name: Diphenylacetaldehyde

Cat. No.: B122555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of

diphenylacetaldehyde and structurally related compounds. While comprehensive

experimental data on diphenylacetaldehyde itself is limited in publicly available literature, this

document summarizes the known biological activities of closely related molecules, including

phenylacetaldehyde and various diphenylmethane derivatives. This comparative approach

offers valuable insights into the potential therapeutic applications of this class of compounds.

Data Presentation
Anticancer Activity
The cytotoxic effects of Phenylacetaldehyde (PAA), a structural analog of

diphenylacetaldehyde, have been evaluated against human breast cancer cell lines.

Compound Cell Line Assay IC50 (µM) Reference

Phenylacetaldeh

yde (PAA)
MDA-MB-231 MTS 550 [1]

Phenylacetaldeh

yde (PAA)
MCF-7 MTS 606 [1]

Note: Lower IC50 values indicate greater potency.
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Antioxidant Activity
The antioxidant potential of several brominated diphenylmethane derivatives has been

assessed using various radical scavenging assays. These compounds share a core

diphenylmethane structure with diphenylacetaldehyde.

Compound
DPPH IC50
(µg/mL)

ABTS IC50
(µg/mL)

Superoxide
Scavenging
IC50 (µg/mL)

Reference

5,5'-

Methylenebis(3,4

-

dibromobenzene

-1,2-diol)

10.5 ± 0.8 8.2 ± 0.9 12.3 ± 1.1 [2][3][4][5][6]

Derivative 13 12.1 ± 1.1 9.8 ± 1.2 14.7 ± 1.5 [2][3][4][5][6]

Derivative 14 15.8 ± 1.4 12.3 ± 1.5 18.9 ± 1.9 [2][3][4][5][6]

Butylated

hydroxyanisole

(BHA) (Standard)

16.1 ± 1.5 19.6 ± 1.8 25.4 ± 2.3 [2][3][4][5][6]

α-Tocopherol

(Standard)
24.3 ± 2.1 28.4 ± 2.5 33.1 ± 3.1 [2][3][4][5][6]

Note: Lower IC50 values indicate stronger antioxidant activity.

Anti-Inflammatory Activity
While direct quantitative data for diphenylacetaldehyde is unavailable, studies on related

phenolic compounds provide context for potential anti-inflammatory effects, often measured by

the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated

macrophages. Phenylacetaldehyde has been shown to significantly inhibit the mRNA and

protein levels of pro-inflammatory cytokines in C. acnes-treated keratinocytes[7].
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Compound Cell Line Assay IC50 (µM) Reference

Luteolin RAW 264.7
Griess Assay

(NO Inhibition)
7.6 ± 0.3 [8]

Quercetin RAW 264.7
Griess Assay

(NO Inhibition)
12.0 ± 0.8 [8]

Apigenin RAW 264.7
Griess Assay

(NO Inhibition)
17.8 ± 0.6 [8]

trans-Resveratrol RAW 264.7
Griess Assay

(NO Inhibition)
27.9 ± 0.9 [8]

Note: Lower IC50 values indicate more potent inhibition of nitric oxide production.
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Compound Synthesis & Characterization
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General workflow for synthesis and biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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